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Compound of Interest

Compound Name: PI-55

Cat. No.: B8145138

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the long-term stability of PI-55 stock solutions.
Below you will find frequently asked questions (FAQs) and troubleshooting guides to ensure
the integrity and reliability of your experiments.

Frequently Asked Questions (FAQS)
Q1: What are the recommended storage conditions and shelf-life for PI-55 stock solutions?

For optimal long-term stability, PI-55 stock solutions, typically prepared in dimethyl sulfoxide
(DMSO0), should be stored under the following conditions. Adherence to these guidelines will
help maintain the compound's integrity and biological activity.

Storage Temperature Recommended Shelf-Life Source(s)
-80°C 6 months [1]
-20°C 1 month [1]

Important Considerations:

¢ Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, it is
highly recommended to aliquot the stock solution into single-use volumes before freezing.[2]

o Fresh Working Solutions: For in vivo experiments and sensitive cell-based assays, it is best
practice to prepare fresh working solutions from the frozen stock on the day of use.
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e Moisture: DMSO is hygroscopic, meaning it readily absorbs moisture from the air. This can
impact the stability and solubility of the dissolved compound.[2] Ensure vials are tightly
sealed.

Q2: What is the mechanism of action of PI-55?

PI-55 is a specific inhibitor of cytokinin receptors.[1] It is structurally similar to 6-
benzylaminopurine (BAP) and acts by competitively inhibiting the binding of cytokinins to the
Arabidopsis receptors CRE1/AHK4 and AHKS. This inhibition blocks the downstream signaling
pathway that is involved in processes such as cell division and differentiation.

Below is a diagram illustrating the cytokinin signaling pathway in Arabidopsis and the point of
inhibition by PI-55.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.researchgate.net/post/How-long-can-a-compound-be-stable-in-DMSO-for
https://www.benchchem.com/product/b8145138?utm_src=pdf-body
https://www.benchchem.com/product/b8145138?utm_src=pdf-body
https://www.medchemexpress.com/pi-55.html
https://www.benchchem.com/product/b8145138?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8145138?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Troubleshooting & Optimization
Check Availability & Pricing

Plasma Membrane

-

1
Inihibits
1

Binds

AHK Receptors
(CRE1/AHK4, AHK3)

Phosphorylates

AHP
(Phosphotransfer)

Phosphorylates

Nudleus

Type-B ARR

Type-B ARR-P
(Active Transcription Factor)

Activated Transcription

y

Cytokinin Response Genes
(e.g., Type-AARRS)

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8145138?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimizat?qn

Check Availability & Pricing

Sample Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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